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Compound of Interest

Compound Name: IHMT-IDH1-053

Cat. No.: B12387073

Audience: Researchers, scientists, and drug development professionals.
Introduction

IHMT-IDH1-053 is a potent and irreversible inhibitor of mutant isocitrate dehydrogenase 1
(IDH1), specifically targeting the R132H mutation with a reported IC50 of 4.7 nM.[1][2][3][4][5]
[6] It demonstrates high selectivity for IDH1 mutants over wild-type IDH1 and both wild-type
and mutant IDH2.[1][2] The compound functions by covalently binding to the Cys269 residue in
an allosteric pocket near the NADPH binding site of the mutant enzyme.[1][2][7] This
irreversible binding effectively inhibits the neomorphic activity of mutant IDH1, which is the
conversion of a-ketoglutarate (a-KG) to the oncometabolite 2-hydroxyglutarate (2-HG).[1][2][7]
Inhibition of 2-HG production has been shown to suppress the proliferation of cancer cells
harboring IDH1 mutations, such as in certain gliomas and acute myeloid leukemia (AML).[1][2]
[7] These application notes provide detailed protocols for the solubilization and preparation of
IHMT-IDH1-053 for use in cell culture experiments.

Quantitative Data Summary

The following table summarizes the key quantitative data for IHMT-IDH1-053.
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Parameter Value Notes
Molecular Formula C25H33FN6O4S [518]
Molecular Weight 532.63 g/mol [518]
In vitro enzyme assay.[1][2][5
ICso0 (IDH1 R132H) 4.7 nM 6] Y YA
) In IDH1 R132H mutant
ICso0 (2-HG Production) 28 nM

transfected 293T cells.[1][2][7]

Solubility

Soluble in DMSO

Specific concentration not
provided, but DMSO is the
recommended solvent.[5] May
require sonication. For other
similar compounds, solubility in
DMSO can be high (e.g., 100
mg/mL), but this should be

determined empirically.[9]

Slightly soluble in methanol

Insoluble in water

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

[5]1°]

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month

[5]19]

Experimental Protocols
Protocol 1: Preparation of IHMT-IDH1-053 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of IHMT-IDH1-
053, typically in dimethyl sulfoxide (DMSO).

Materials:

e IHMT-IDH1-053 powder
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Anhydrous/hygroscopic dimethyl sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials
Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Equilibrate: Allow the vial of IHMT-IDH1-053 powder to reach room temperature before
opening to prevent condensation.

Calculate Volume: Determine the required volume of DMSO to add to achieve the desired
stock concentration (e.g., 10 mM or 20 mM). Use the following formula: Volume (L) = Mass
(9) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Dissolution: Add the calculated volume of DMSO to the vial of IHMT-IDH1-053 powder.

Solubilization: Vortex the solution thoroughly to dissolve the compound. If the compound
does not fully dissolve, brief sonication in a water bath may be necessary to facilitate
dissolution.[9] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes or cryovials.[9]

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)
or at -20°C for shorter-term storage (up to 1 month).[5][9]

Protocol 2: Preparation of Working Solution for Cell
Culture

This protocol details the dilution of the DMSO stock solution into a final working concentration

in cell culture medium.

Materials:

IHMT-IDH1-053 stock solution (from Protocol 1)
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e Pre-warmed complete cell culture medium appropriate for your cell line
» Sterile conical tubes or microcentrifuge tubes
Procedure:

e Thaw Stock: Thaw a single aliquot of the IHMT-IDH1-053 stock solution at room
temperature.

» Calculate Dilution: Determine the volume of stock solution needed to achieve the final
desired working concentration in your cell culture medium. For example, to prepare 10 mL of
medium with a final concentration of 100 nM from a 10 mM stock, you would need 1 uL of
the stock solution.

o Note on Concentration: The optimal working concentration should be determined
empirically for each cell line and experimental setup. A good starting point is to test a
range of concentrations around the ICso values (e.g., from 10 nM to 1 uM).

» Serial Dilution (Recommended): To ensure accurate and homogenous mixing, it is
recommended to perform a serial dilution. a. First, dilute the stock solution into a small
volume of culture medium (e.g., add 1 pL of 10 mM stock to 999 pL of medium to get a 10
MM intermediate solution). b. Then, add the appropriate volume of this intermediate solution
to your final volume of cell culture medium.

e Final Mixing: Add the calculated volume of the diluted inhibitor to the pre-warmed cell culture
medium. Mix gently by inverting the tube or pipetting up and down.

e pH Check (Optional): For high concentrations of the inhibitor, ensure that the addition of the
DMSO-based solution does not significantly alter the pH of the final culture medium. The
final concentration of DMSO should ideally be kept below 0.5% to avoid solvent-induced
cytotoxicity.

o Cell Treatment: Remove the existing medium from your cell culture plates and replace it with
the medium containing the final working concentration of IHMT-IDH1-053.

 Incubation: Incubate the cells for the desired experimental duration.
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Caption: Mechanism of action of IHMT-IDH1-053 in cells with mutant IDH1.
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Caption: Workflow for preparing IHMT-IDH1-053 for cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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